4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine
Overview
Description
“4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine” is a heterocyclic compound with the empirical formula C13H15N3O . It is a solid substance . This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular weight of “this compound” is 229.28 . The SMILES string representation of its structure isC1CC (CCN1)c2nnc (o2)-c3ccccc3
.
Scientific Research Applications
Antibacterial and Antifungal Properties
Antibacterial Activity : N-substituted derivatives of 1,3,4-oxadiazole-bearing compounds, related to 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine, have been synthesized and shown to exhibit moderate to talented activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
Antimicrobial and Antifungal Activity : Novel 1,3,4-oxadiazole derivatives have demonstrated significant antibacterial and moderate antifungal activities, as well as a good correlation with experimental inhibitory potencies in structure-based investigations using docking studies (Vankadari et al., 2013).
Antifungal Agents : Novel 1,2,4-oxadiazoles bearing 1,2,3-triazole and piperidine ring have shown potent in vitro antifungal activities, with certain compounds being comparable in potency to standard antifungal drugs (Sangshetti & Shinde, 2011).
Chemical and Structural Analysis
- Crystal Structure Studies : New 1,3,4-oxadiazol-2-yl-piperazine derivatives have been synthesized, and their structures confirmed through single crystal X-ray diffraction studies. Computational density functional theory (DFT) calculations helped identify reactive sites in the molecules (Kumara et al., 2017).
Anticancer Properties
- Anticancer Potential : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been synthesized and evaluated as anticancer agents, with some compounds displaying promising cytotoxicity against breast cancer cell lines (Rehman et al., 2018).
Enzyme Inhibition and Biological Evaluation
Butyrylcholinesterase (BChE) Enzyme Inhibition : Compounds related to this compound have been screened against the BChE enzyme and subjected to molecular docking studies to evaluate ligand-BChE binding affinity (Khalid et al., 2016).
GABAA Receptor Agonists : Derivatives of this compound have been synthesized and evaluated for their selectivity and orientation in the GABA binding site, showing potential as GABA mimetic drugs (Jansen et al., 2008).
Antioxidant Activity
- Antioxidant Activity : A series of 1,3,4-oxadiazol-2-yl-piperazine derivatives have been screened for antioxidant activity, with some compounds showing significant radical scavenging properties (Mallesha et al., 2014).
Safety and Hazards
According to Sigma-Aldrich, “4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine” is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed . The safety information includes the precautionary statement P301 + P310, which advises to call a poison center or doctor if the compound is swallowed .
Future Directions
Oxadiazoles, including “4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine”, are a promising scaffold in medicinal chemistry . They have shown potential in overcoming multidrug resistance, a principal limiting factor in achieving cures in patients with cancer . Future research may focus on further exploring the therapeutic potential of this class of compounds and developing new drug candidates.
Mechanism of Action
Target of Action
The primary target of the compound 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine is the enzyme decaprenylphosphoryl-β-D-ribose 2′-oxidase (DprE1) . DprE1 plays a crucial role in the biogenesis of the mycobacterial cell wall, which is an essential protective barrier against various cellular stresses and is important for virulence in the host .
Mode of Action
this compound interacts with its target, DprE1, by binding to it. This binding inhibits the function of DprE1, thereby disrupting the biogenesis of the mycobacterial cell wall
Biochemical Pathways
The inhibition of DprE1 by this compound affects the mycolyl-arabinogalactan-peptidoglycan (mAGP) biogenesis pathway . This pathway is crucial for the formation of the mycobacterial cell wall. Disruption of this pathway leads to downstream effects such as compromised cell wall integrity, which can potentially lead to cell death .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the disruption of the mycobacterial cell wall. This disruption can lead to cell death, thereby exhibiting its potential as an antitubercular agent .
Biochemical Analysis
Biochemical Properties
It has been found to interact with decaprenylphosphoryl-β-D-ribose 2′-oxidase (DprE1), an enzyme involved in the biogenesis of the mycobacterial cell wall
Cellular Effects
It has been shown to have promising potency against many drug-resistant strains of tuberculosis, as well as drug-susceptible clinical isolates . It also showed cidality against Mycobacterium tuberculosis (Mtb) growing in host macrophages .
Molecular Mechanism
Whole genome sequencing of genomic DNA from resistant mutants raised to this compound revealed mutations in DprE1 . This suggests that 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine may exert its effects at the molecular level by interacting with this enzyme.
properties
IUPAC Name |
2-phenyl-5-piperidin-4-yl-1,3,4-oxadiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-2-4-10(5-3-1)12-15-16-13(17-12)11-6-8-14-9-7-11/h1-5,11,14H,6-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGVYYGIMDHYGFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NN=C(O2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60375584 | |
Record name | 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60375584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
280110-78-3 | |
Record name | 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60375584 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(5-Phenyl-1,3,4-oxadiazol-2-yl)piperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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